Cas no 80667-67-0 (7-methylsulfanylheptylGL)

• Product name: 7-methylsulfanylheptylGL
• CAS No: 80667-67-0
• MF: C₁₅H₂₉NO₉S₃
• MW: 463.587
• CID: 2063610
• PubChem ID: 46173876

7-methylsulfanylheptylGL Chemical and Physical Properties

Names and Identifiers

• 7-methylsulfanylheptylGL
• 7-methylsulfanylheptylglucosinolate
• {[(Z)-[8-(methylsulphanyl)-1-{[(2S,3R,4S,5S,6S)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]sulphanyl}octylidene]amino]oxy}sulphonate
• ((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl) 8-methylsulfanyl-N-sulfooxyoctanimidothioate
• [(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] 8-methylsulfanyl-N-sulfooxyoctanimidothioate
• (((Z)-(8-(methylsulphanyl)-1-(((2S,3R,4S,5S,6S)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)sulphanyl)octylidene)amino)oxy)sulphonic acid
• 7-methylthioheptyl glucosinolate
• CHEBI:80988
• 80667-67-0
• (((Z)-(8-(methylsulfanyl)-1-(((2S,3R,4S,5S,6S)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)sulfanyl)octylidene)amino)oxy)sulfonate
• Q27154957
• (((Z)-(8-(methylsulphanyl)-1-(((2S,3R,4S,5S,6S)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)sulphanyl)octylidene)amino)oxy)sulphonate
• C17252
• {[(Z)-[8-(methylsulfanyl)-1-{[(2S,3R,4S,5S,6S)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]sulfanyl}octylidene]amino]oxy}sulfonate
• {[(Z)-[8-(methylsulphanyl)-1-{[(2S,3R,4S,5S,6S)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]sulphanyl}octylidene]amino]oxy}sulphonic acid

• Inchi： InChI=1S/C15H29NO9S3/c1-26-8-6-4-2-3-5-7-11(16-25-28(21,22)23)27-15-14(20)13(19)12(18)10(9-17)24-15/h10,12-15,17-20H,2-9H2,1H3,(H,21,22,23)/b16-11+
• InChI Key： SJHVRBSHKTUXLG-LFIBNONCSA-N
• SMILES： CSCCCCCCC\C(SC1OC(CO)C(O)C(O)C1O)=N/OS(O)(=O)=O

Computed Properties

• Exact Mass: 463.10044502Da
• Monoisotopic Mass: 463.10044502Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 13
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.593
• Topological Polar Surface Area: 225Ų